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Compound of Interest

Compound Name: Calcium 2-ethylhexanoate

Cat. No.: B092422 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and formulation chemists working with Calcium 2-
ethylhexanoate to optimize the drying efficiency of alkyd paints.

Troubleshooting Guide
This guide addresses common issues encountered during the formulation and testing of alkyd

paints containing Calcium 2-ethylhexanoate.

Issue 1: Slow Drying Time

Question: My alkyd paint is drying too slowly, even after adding a drier system. How can I

improve the drying speed?

Answer: Slow drying can be attributed to several factors. Firstly, ensure an appropriate

balance between primary (e.g., Cobalt, Manganese) and auxiliary driers (e.g., Calcium,

Zirconium).[1][2] An insufficient amount of the primary drier will lead to slow surface drying,

while a lack of auxiliary driers can impede through-drying.[3] For low solids alkyd paints, a

typical combination is 0.06% Cobalt, 0.3% Zirconium, and 0.15% Calcium (metal on resin

solids).[1] For high solids alkyds, the concentration of through driers is often increased, for

example, to 0.05% Cobalt, 0.4% Zirconium, and 0.2% Calcium.[1]

Environmental conditions also play a crucial role. Low temperatures and high humidity can

significantly retard the drying process.[1] It is recommended to conduct drying tests under

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b092422?utm_src=pdf-interest
https://www.benchchem.com/product/b092422?utm_src=pdf-body
https://www.benchchem.com/product/b092422?utm_src=pdf-body
https://www.benchchem.com/product/b092422?utm_src=pdf-body
https://www.specialchem.com/coatings/guide/select-driers-for-high-solids-and-waterborne-coatings
https://ipen.org/sites/default/files/documents/Lead%20drier%20replacement%20in%20solvent%20based%20alkyd%20decorative%20paints.pdf
https://www.pcimag.com/articles/92835-driers-for-alkyd-coatings-an-overview
https://www.specialchem.com/coatings/guide/select-driers-for-high-solids-and-waterborne-coatings
https://www.specialchem.com/coatings/guide/select-driers-for-high-solids-and-waterborne-coatings
https://www.specialchem.com/coatings/guide/select-driers-for-high-solids-and-waterborne-coatings
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


controlled conditions, typically at 23 ± 2 °C and 50 ± 5% relative humidity.[4][5]

Furthermore, consider the phenomenon of "loss of dry," where the paint's drying ability

diminishes over time in storage.[1] This can be caused by the adsorption of the active drier

onto pigment surfaces.[6] The addition of Calcium 2-ethylhexanoate, particularly during the

pigment grinding stage, can act as a sacrificial agent, preventing the deactivation of the

primary drier.[6][7]

Issue 2: Film Wrinkling

Question: After application, the surface of my paint film has developed a wrinkled

appearance. What is causing this and how can it be prevented?

Answer: Wrinkling is typically a result of the paint's surface layer drying much faster than the

underlying layer.[8][9] This is often caused by an over-dosage of primary, or "surface," driers

like cobalt, without a sufficient amount of through-driers to ensure uniform curing.[1][3]

To mitigate wrinkling, it is crucial to establish a proper balance in your drier system.

Reducing the concentration of the primary drier and ensuring an adequate level of auxiliary

driers like Calcium and Zirconium can promote more uniform drying throughout the film.[7]

Applying a thick coat of paint can also contribute to wrinkling, as it exacerbates the difference

in drying rates between the surface and the bulk of the film.[8][10] Adhering to the

recommended film thickness is essential. Additionally, environmental factors such as high

temperatures can accelerate surface drying and lead to wrinkling.[11]

Issue 3: Loss of Dry on Storage

Question: My alkyd paint dried well initially, but after a period of storage, the drying time has

significantly increased. What is the cause of this "loss of dry" and how can I prevent it?

Answer: "Loss of dry" is a common issue in pigmented alkyd systems and is often caused by

the adsorption of the active metal driers onto the surface of pigments, rendering them

inactive.[3][6]

Calcium 2-ethylhexanoate is an effective additive to combat this problem.[1] By

incorporating it into the paint formulation, preferably during the pigment dispersion phase,

the calcium salt will preferentially be adsorbed onto the pigment surface.[7] This "sacrificial"

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://labsinus.com/astm-d1640/
https://matestlabs.com/test-standards/astm-d1640/
https://www.specialchem.com/coatings/guide/select-driers-for-high-solids-and-waterborne-coatings
https://www.borchers.com/wp-content/uploads/2022/01/How-to-Achieve-Faster-Dry-Times-and-More-with-High-Performance-Catalysts-in-Low-VOC-Alkyd-Coatings-January-2022-CoatingsTech.pdf
https://www.benchchem.com/product/b092422?utm_src=pdf-body
https://www.borchers.com/wp-content/uploads/2022/01/How-to-Achieve-Faster-Dry-Times-and-More-with-High-Performance-Catalysts-in-Low-VOC-Alkyd-Coatings-January-2022-CoatingsTech.pdf
http://www.durachem.com/docs/Metal_carboxylates_for_Coatings.pdf
https://www.myperfectcolor.com/Wrinkling/3564.htm
https://en1.nbchao.com/k/935/
https://www.specialchem.com/coatings/guide/select-driers-for-high-solids-and-waterborne-coatings
https://www.pcimag.com/articles/92835-driers-for-alkyd-coatings-an-overview
http://www.durachem.com/docs/Metal_carboxylates_for_Coatings.pdf
https://www.myperfectcolor.com/Wrinkling/3564.htm
https://www.inspirationspaint.com.au/project-guide-wrinkling
https://www.sherwin-williams.com/en-us/project-center/maintenance-repair/how-to-fix-wrinkling-paint
https://www.pcimag.com/articles/92835-driers-for-alkyd-coatings-an-overview
https://www.borchers.com/wp-content/uploads/2022/01/How-to-Achieve-Faster-Dry-Times-and-More-with-High-Performance-Catalysts-in-Low-VOC-Alkyd-Coatings-January-2022-CoatingsTech.pdf
https://www.benchchem.com/product/b092422?utm_src=pdf-body
https://www.specialchem.com/coatings/guide/select-driers-for-high-solids-and-waterborne-coatings
http://www.durachem.com/docs/Metal_carboxylates_for_Coatings.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


action leaves the primary and secondary driers free in the binder to catalyze the drying

reaction. Using a combination of driers, including calcium, is a widely accepted strategy to

improve the storage stability of alkyd paints.[1][2]

Issue 4: Poor Gloss

Question: The dried paint film has a lower gloss than expected. Can the drier package

influence this?

Answer: Yes, the drier system can impact the final gloss of the paint film. Calcium driers, in

particular, are known to help improve gloss.[1] They can also function as wetting and

dispersing agents for pigments, which contributes to a more uniform and glossy surface. If

you are experiencing low gloss, consider evaluating the concentration and type of driers in

your formulation. The presence of Calcium 2-ethylhexanoate in a balanced drier system

can contribute positively to the final appearance of the coating.

Frequently Asked Questions (FAQs)
Q1: What is the primary role of Calcium 2-ethylhexanoate in alkyd paints?

A1: Calcium 2-ethylhexanoate is an auxiliary or "through" drier.[2] It does not possess

significant catalytic activity on its own but works synergistically with primary driers like cobalt

and manganese to promote uniform drying throughout the paint film.[12] Its main functions are

to prevent "loss of dry" on storage, improve gloss and hardness, and reduce the tendency for

skin formation.[1]

Q2: At what stage of the paint manufacturing process should Calcium 2-ethylhexanoate be

added?

A2: For optimal performance, especially in preventing "loss of dry," it is recommended to add

Calcium 2-ethylhexanoate during the pigment grinding or dispersion stage.[3][7] This allows

the calcium salt to interact with the pigment surfaces first, preventing the deactivation of the

primary driers.

Q3: Can I use Calcium 2-ethylhexanoate as a standalone drier?
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A3: No, Calcium 2-ethylhexanoate is not effective as a primary drier at ambient temperatures.

[7] It must be used in combination with an active or primary drier, such as cobalt or manganese,

to achieve efficient drying.

Q4: What are the typical dosage levels for Calcium 2-ethylhexanoate?

A4: The optimal concentration of Calcium 2-ethylhexanoate depends on the specific alkyd

resin, pigment type, and the other driers in the system. However, a general starting point for a

low solids alkyd paint would be around 0.15% calcium metal based on the solid binder content,

as part of a cobalt/zirconium/calcium system.[1] For high solids systems, this could be

increased to around 0.2%.[1] It is always recommended to perform a ladder study to determine

the optimal drier concentration for your specific formulation.

Q5: Does Calcium 2-ethylhexanoate influence the final hardness of the paint film?

A5: Yes, Calcium 2-ethylhexanoate can contribute to improved hardness of the dried paint

film.[1] By promoting more uniform through-drying, it helps to ensure that the entire film is

properly cured, leading to a harder and more durable coating.

Data Presentation
The following table summarizes the typical effects of a balanced drier system containing

Calcium 2-ethylhexanoate on the drying time of a standard long-oil alkyd paint formulation.

Drier System
Set-to-Touch Time
(hours)

Tack-Free Time
(hours)

Dry-Through Time
(hours)

No Drier > 24 > 24 > 48

Cobalt only (0.06%

metal)
4-6 8-10 18-24

Cobalt (0.06%) +

Zirconium (0.3%)
3-5 6-8 12-16

Cobalt (0.06%) +

Zirconium (0.3%) +

Calcium (0.15%)

2-4 5-7 8-12
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Note: These are representative values and can vary depending on the specific formulation and

environmental conditions.

Experimental Protocols
Determining Drying Time (ASTM D1640)

This protocol outlines the manual method for assessing the different stages of drying for an

alkyd paint film.

1. Materials and Equipment:

Test panels (e.g., glass or steel, approximately 100 x 150 mm)[5]
Film applicator (drawdown bar) to achieve a uniform wet film thickness (e.g., 75-100 µm)[4]
Timer
Controlled environment chamber or room (23 ± 2 °C, 50 ± 5% relative humidity)[4][5]
Clean, lint-free cotton[13]

2. Procedure:

Sample Preparation: Ensure the paint is well-mixed. Place a test panel on a flat, level
surface.
Film Application: Apply the paint to the test panel using the film applicator to achieve a
consistent wet film thickness.
Drying: Immediately place the coated panel in the controlled environment. Start the timer.
Set-to-Touch Time Assessment: At regular intervals, lightly touch the paint film with a clean
fingertip. The film is considered "set-to-touch" when it feels tacky but none of the paint
adheres to the finger.[13]
Tack-Free Time Assessment: At subsequent intervals, place a small piece of cotton on the
film and gently press it down. Invert the panel. The film is "tack-free" if the cotton falls off.
Dry-Through Time Assessment: At later intervals, apply firm pressure with your thumb to the
film. The film is "dry-through" when no impression or distortion is visible on the surface.

3. Reporting: Record the time taken to reach each of the defined drying stages.
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Troubleshooting Alkyd Paint Drying Issues

Start: Drying Problem Observed

Slow Drying Film Wrinkling Loss of Dry on Storage

Check Drier Concentrations
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Check Environmental Conditions
(Temp & Humidity)

Check Primary vs. Auxiliary
Drier Balance

Check Film Thickness

Incorporate Calcium Drier
in Pigment Grind

Solution: Adjust Drier Levels &
Control Environment

Reduce Primary Drier
(e.g., Cobalt)

Solution: Add Calcium Drier
to Formulation

Solution: Rebalance Driers &
Control Film Thickness

Click to download full resolution via product page

Caption: Troubleshooting workflow for common alkyd paint drying problems.
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Simplified Mechanism of Alkyd Paint Drying

Initiation & Propagation

Catalysis by Driers

Crosslinking
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Alkyd Hydroperoxide (ROOH)

Autoxidation

Atmospheric Oxygen (O2)
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Accelerates hydroperoxide
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Crosslinked Polymer Network
(Dry Paint Film)

Polymerization

Catalyzes

Auxiliary Drier (e.g., Calcium)
Promotes through-drying,

maintains primary drier activity

Synergistic Effect

Ensures Uniformity

Click to download full resolution via product page

Caption: Role of driers in the oxidative curing of alkyd paints.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b092422?utm_src=pdf-body-img
https://www.benchchem.com/product/b092422?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. specialchem.com [specialchem.com]

2. ipen.org [ipen.org]

3. pcimag.com [pcimag.com]

4. labsinus.com [labsinus.com]

5. matestlabs.com [matestlabs.com]

6. borchers.com [borchers.com]

7. durachem.com [durachem.com]

8. myperfectcolor.com [myperfectcolor.com]

9. How to solve the coating defects caused by wrinkling and biting? [en1.nbchao.com]

10. Project Guide: How To Handle Wrinkling - Inspirations Paint [inspirationspaint.com.au]

11. How to Fix Wrinkling Paint | Sherwin-Williams [sherwin-williams.com]

12. researchgate.net [researchgate.net]

13. scribd.com [scribd.com]

To cite this document: BenchChem. [Technical Support Center: Enhancing Alkyd Paint
Drying with Calcium 2-Ethylhexanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b092422#enhancing-the-drying-efficiency-of-alkyd-
paints-with-calcium-2-ethylhexanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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